Cas no 108134-05-0 (Benzoic acid, 4-(decyloxy)-, 4-[(4-methylhexyl)oxy]phenyl ester)

• Product Name: Benzoic acid, 4-(decyloxy)-, 4-[(4-methylhexyl)oxy]phenyl ester
• CAS No: 108134-05-0
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 1184858
• PubChem ID: 4347801
• Update Time: 2025-04-20

Benzoic acid, 4-(decyloxy)-, 4-[(4-methylhexyl)oxy]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(decyloxy)-, 4-[(4-methylhexyl)oxy]phenyl ester
• [4-(4-methylhexoxy)phenyl] 4-decoxybenzoate
• 108134-05-0
• SCHEMBL8018837
• DTXSID20402204

• Inchi： 1S/C30H44O4/c1-4-6-7-8-9-10-11-12-23-32-27-17-15-26(16-18-27)30(31)34-29-21-19-28(20-22-29)33-24-13-14-25(3)5-2/h15-22,25H,4-14,23-24H2,1-3H3
• InChI Key： GOPHHFVBBUJHNY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCCCCCC)=O)CCCC(C)CC

Computed Properties

• Exact Mass: 468.32412
• Monoisotopic Mass: 468.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 10.4

Experimental Properties

• PSA: 44.76
• LogP: 8.63040